Cas no 86317-67-1 (Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide)

• Product Name: Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide
• CAS No: 86317-67-1
• MF: C₂₀H₁₈N₄O
• MW: 330.383123874664
• CID: 662032
• PubChem ID: 71413920
• Update Time: 2025-04-19

Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Diazene, (4-methylphenyl)[4-[(4-methylphenyl)azo]phenyl]-, 2-oxide
• (4-methylphenyl)-[4-[(4-methylphenyl)diazenyl]phenyl]imino-oxidoazanium
• DTXSID80833419
• (E)-1-(4-Methylphenyl)-2-{4-[(Z)-(4-methylphenyl)-ONN-azoxy]phenyl}diazene
• 86317-67-1

• Inchi： 1S/C20H18N4O/c1-15-3-7-17(8-4-15)21-22-18-9-11-19(12-10-18)23-24(25)20-13-5-16(2)6-14-20/h3-14H,1-2H3/b22-21+,24-23-
• InChI Key： SZFSTHSVSKUMOS-ZCAPXNBXSA-N
• SMILES： [O-]/[N+](/C1C=CC(C)=CC=1)=N\C1C=CC(=CC=1)/N=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 330.14806121g/mol
• Monoisotopic Mass: 330.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 65.8Ų